Cas no 2034320-04-0 (3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole)

• Product name: 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole
• CAS No: 2034320-04-0
• MF: C₁₄H₁₂F₃N₃O₂
• MW: 311.25919342041
• CID: 6082094
• PubChem ID: 119102320

3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole
• 2034320-04-0
• AKOS026694044
• F6524-1864
• [3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• (3-(1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• 3-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1,2,4-oxadiazole

• Inchi： 1S/C14H12F3N3O2/c15-14(16,17)11-3-1-9(2-4-11)13(21)20-6-5-10(7-20)12-18-8-22-19-12/h1-4,8,10H,5-7H2
• InChI Key： GEHRHCDXVSUSLP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C2=NOC=N2)C1)=O)(F)F

Computed Properties

• Exact Mass: 311.08816112g/mol
• Monoisotopic Mass: 311.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.2Ų

Additional information on 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole

Comprehensive Overview of 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034320-04-0)

The compound 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034320-04-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a pyrrolidine ring and a trifluoromethylbenzoyl group, makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive compound due to its ability to interact with various biological targets.

One of the most compelling aspects of 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole is its role in the development of novel therapeutics. The 1,2,4-oxadiazole moiety is known for its stability and bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug molecules. This has led to its exploration in treatments for inflammatory diseases, metabolic disorders, and even certain types of cancer. The presence of the trifluoromethyl group further enhances its pharmacokinetic properties, improving metabolic stability and membrane permeability.

In addition to its pharmaceutical applications, 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole is also being investigated for its potential in agrochemicals. The trifluoromethylbenzoyl group is a common feature in many pesticides and herbicides, contributing to their efficacy and selectivity. Researchers are exploring whether this compound could serve as a precursor for next-generation crop protection agents, particularly in the face of increasing resistance to existing chemicals.

The synthesis of 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole typically involves multi-step organic reactions, including cyclization and coupling processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations are critical for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

From a market perspective, the demand for 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole is expected to rise, driven by its diverse applications and the ongoing need for new chemical entities in drug discovery. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support pharmaceutical and agrochemical development projects. Its CAS No. 2034320-04-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Environmental and safety considerations are also paramount when working with 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to best practices in laboratory settings.

Looking ahead, the future of 3-{1-4-(trifluoromethyl)benzoylpyrrolidin-3-yl}-1,2,4-oxadiazole appears promising. With ongoing advancements in synthetic chemistry and a deeper understanding of its biological activities, this compound is poised to play a pivotal role in the development of innovative solutions for healthcare and agriculture. Its unique combination of structural features and functional groups makes it a valuable asset in the toolkit of modern chemists and researchers.